4'-METHYL-2-[(2-METHYLPHENYL)AMINO]-2'-(MORPHOLIN-4-YL)-1,6-DIHYDRO-[4,5'-BIPYRIMIDIN]-6-ONE

• IUPAC Name: 2-(2-methylanilino)-4-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H22N6O2/c1-13-5-3-4-6-16(13)23-19-24-17(11-18(27)25-19)15-12-21-20(22-14(15)2)26-7-9-28-10-8-26/h3-6,11-12H,7-10H2,1-2H3,(H2,23,24,25,27)
• InChI Key: FJMAAZUBALHJHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=CC(=O)N2)C3=CN=C(N=C3C)N4CCOCC4
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

4’-METHYL-2-[(2-METHYLPHENYL)AMINO]-2’-(MORPHOLIN-4-YL)-1,6-DIHYDRO-[4,5’-BIPYRIMIDIN]-6-ONE is a complex organic compound with the molecular formula C24H32N2O2 This compound is characterized by its unique bipyrimidin structure, which includes a morpholine ring and a methylphenyl group

Preparation Methods

The synthesis of 4’-METHYL-2-[(2-METHYLPHENYL)AMINO]-2’-(MORPHOLIN-4-YL)-1,6-DIHYDRO-[4,5’-BIPYRIMIDIN]-6-ONE involves multiple steps, typically starting with the preparation of the bipyrimidin core. This core is then functionalized with the morpholine and methylphenyl groups through a series of reactions. The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

4’-METHYL-2-[(2-METHYLPHENYL)AMINO]-2’-(MORPHOLIN-4-YL)-1,6-DIHYDRO-[4,5’-BIPYRIMIDIN]-6-ONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds include other bipyrimidin derivatives with different functional groups. These compounds share a similar core structure but differ in their side chains and functional groups, which can lead to variations in their chemical and biological properties. Examples of similar compounds include:

• 2-Dimethylamino-2-(4-methylbenzyl)-1-(4-morpholin-4-yl-phenyl)
• 2-(4-Methylsulfanyl-phenyl)-1-morpholin-4-yl-ethanethione .